1-[(1R,5S,7r)-3-oxabicyclo[3.3.1]nonan-7-yl]methanamine hydrochloride

• Molecular Formula: C9H18ClNO
• Molecular Weight: 191.70 g/mol
• IUPAC Name: [(1S,5R)-3-oxabicyclo[3.3.1]nonan-7-yl]methanamine;hydrochloride
• InChI: InChI=1S/C9H17NO.ClH/c10-4-7-1-8-3-9(2-7)6-11-5-8;/h7-9H,1-6,10H2;1H/t7?,8-,9+
• InChI Key: SPOSPWYTBIUESQ-QGGRMKRSSA-N
• Isomeric SMILES: C1[C@@H]2CC(C[C@H]1COC2)CN.Cl
• Canonical SMILES: C1C2CC(CC1COC2)CN.Cl

Description

1-[(1R,5S,7r)-3-oxabicyclo[331]nonan-7-yl]methanamine hydrochloride is a chemical compound with a unique bicyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(1R,5S,7r)-3-oxabicyclo[33One common method involves the use of cyclization reactions to form the bicyclic structure, followed by amination to introduce the methanamine group .

Industrial Production Methods

Industrial production of this compound may involve large-scale cyclization reactions using optimized conditions to ensure high yield and purity. The use of catalysts and specific reaction conditions can enhance the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

1-[(1R,5S,7r)-3-oxabicyclo[3.3.1]nonan-7-yl]methanamine hydrochloride can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles for substitution reactions (e.g., sodium hydroxide) .

Major Products Formed

The major products